Cas no 138849-06-6 (Benzoic acid, 2-(6-hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)-,octadecyl ester)

• Product Name: Benzoic acid, 2-(6-hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)-,octadecyl ester
• CAS No: 138849-06-6
• MF: C₃₈H₄₄I₄O₅
• MW: 1088.37086105347
• CID: 1256456
• Update Time: 2024-08-04

Benzoic acid, 2-(6-hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)-,octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(6-hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)-,octadecyl ester
• Benzoic acid, 2-(6-hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)-, octadecyl ester

• Inchi： 1S/C38H44I4O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-46-38(45)26-21-18-17-20-25(26)31-27-23-29(39)34(43)32(41)36(27)47-37-28(31)24-30(40)35(44)33(37)42/h17-18,20-21,23-24,43H,2-16,19,22H2,1H3
• InChI Key： LAVOZSQQVHVHOP-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCCCCCCCC)(=O)C1=CC=CC=C1C1C2=C(C(I)=C(O)C(I)=C2)OC2C=1C=C(I)C(=O)C=2I

Computed Properties

• Exact Mass: 1087.93502

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 802.8±65.0 °C(Predicted)
• PSA: 72.83
• pka: 5.57±0.40(Predicted)